Cas no 2058872-83-4 (DEFKUVSRWFDJJB-UHFFFAOYSA-N)

• Product Name: DEFKUVSRWFDJJB-UHFFFAOYSA-N
• CAS No: 2058872-83-4
• MF: C₁₇H₁₆ClN₃O
• MW: 313.781442642212
• CID: 5379679
• Update Time: 2025-10-24

DEFKUVSRWFDJJB-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• DEFKUVSRWFDJJB-UHFFFAOYSA-N

• Inchi： 1S/C17H16ClN3O/c18-14-4-2-1-3-11(14)7-17(22)21-12-5-6-16(21)13-9-19-10-20-15(13)8-12/h1-4,9-10,12,16H,5-8H2
• InChI Key： DEFKUVSRWFDJJB-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1C1=CN=CN=C1C2)(=O)CC1C=CC=CC=1Cl

Additional information on DEFKUVSRWFDJJB-UHFFFAOYSA-N

Recent Advances in Chemical Biology and Pharmaceutical Research: A Focus on 2058872-83-4 and DEFKUVSRWFDJJB-UHFFFAOYSA-N

The chemical compound with the identifier 2058872-83-4 and the product name DEFKUVSRWFDJJB-UHFFFAOYSA-N have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a broader effort to develop novel therapeutic agents and explore their mechanisms of action. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their potential applications and the methodologies employed in their study.

Recent studies have identified 2058872-83-4 as a promising candidate for targeting specific biochemical pathways implicated in various diseases. The compound's unique structural features, as indicated by its InChIKey DEFKUVSRWFDJJB-UHFFFAOYSA-N, suggest a high affinity for certain protein targets, making it a valuable tool for drug discovery. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding modes and interactions with biological macromolecules.

One of the key findings from recent research is the compound's efficacy in modulating enzymatic activity. Preliminary in vitro assays have demonstrated that 2058872-83-4 can inhibit the function of specific enzymes involved in inflammatory and proliferative processes. These results have been corroborated by in vivo studies, where the compound showed a significant reduction in disease markers in animal models. The precise mechanism of action, however, remains under investigation, with ongoing studies focusing on its pharmacokinetics and pharmacodynamics.

In addition to its therapeutic potential, DEFKUVSRWFDJJB-UHFFFAOYSA-N has been explored for its utility in chemical biology. Its stable and reproducible synthesis route has enabled researchers to use it as a scaffold for developing derivatives with enhanced properties. Recent publications have detailed the optimization of synthetic protocols to improve yield and purity, which are critical for scaling up production for clinical trials.

The safety profile of 2058872-83-4 has also been a focal point of recent investigations. Toxicity studies have indicated that the compound exhibits a favorable safety margin, with minimal off-target effects at therapeutic doses. These findings are encouraging for its progression into preclinical development, although further studies are required to fully assess its long-term effects and potential interactions with other drugs.

In conclusion, the latest research on 2058872-83-4 and DEFKUVSRWFDJJB-UHFFFAOYSA-N underscores their potential as innovative tools in drug discovery and chemical biology. The compound's unique properties and promising preliminary data warrant continued exploration, with the aim of translating these findings into clinically relevant therapies. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and evaluating its efficacy in human trials.